Cas no 352534-86-2 (5-Chloro-2-ethoxyphenylboronic acid)

• Product Name: 5-Chloro-2-ethoxyphenylboronic acid
• CAS No: 352534-86-2
• MF: C₈H₁₀BClO₃
• MW: 200.427201747894
• MDL: MFCD03427055
• CID: 67814
• PubChem ID: 24878614
• Update Time: 2025-10-29

5-Chloro-2-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethoxyphenylboronic acid
• 2-Ethoxy-5-chlorophenylboronic acid
• (5-Chloro-2-ethoxyphenyl)boronic acid
• 5-Chloro-2-ethoxyphenylboronic Acid (contains varying amounts of Anhydride)
• 5-Chloro-2-Ethoxypheylboronic Acid
• 5-Chloro-2-ethoxybenzeneboronic acid
• 5-Chloro-2-ethoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• BORONIC ACID, (5-CHLORO-2-ETHOXYPHENYL)-
• OSMBQNBPCSSVMT-UHFFFAOYSA-N
• SBB071099
• 2-ethoxy-5-chloro-phenylboronic acid
• 5-chloro-2-ethoxy-phenylboronic acid
• 5-chloro-2-ethoxy-phenyl bor

• MDL： MFCD03427055
• Inchi： 1S/C8H10BClO3/c1-2-13-8-4-3-6(10)5-7(8)9(11)12/h3-5,11-12H,2H2,1H3
• InChI Key： OSMBQNBPCSSVMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(B(O)O)C=1)OCC

Computed Properties

• Exact Mass: 200.04100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Melting Point: 120-124 °C (lit.)
• PSA: 49.69000
• LogP: 0.41850

5-Chloro-2-ethoxyphenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 26-34-36
• Safety Instruction： S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Other Chemical Reagents

Additional information on 5-Chloro-2-ethoxyphenylboronic acid

Research Brief on 5-Chloro-2-ethoxyphenylboronic Acid (CAS: 352534-86-2): Recent Advances and Applications

5-Chloro-2-ethoxyphenylboronic acid (CAS: 352534-86-2) is a boronic acid derivative that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and drug discovery. This compound, characterized by its chloro and ethoxy substituents on the phenyl ring, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in oncology and infectious diseases, owing to its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 5-Chloro-2-ethoxyphenylboronic acid as a key intermediate in the synthesis of proteasome inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against the 20S proteasome, a target of interest in multiple myeloma and other cancers. The study employed molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a high affinity for the β5 subunit of the proteasome. These findings suggest a promising avenue for the development of next-generation anticancer agents.

In addition to its role in drug discovery, 5-Chloro-2-ethoxyphenylboronic acid has been investigated for its applications in materials science. A 2024 report in Advanced Materials detailed its incorporation into polymeric networks for the development of stimuli-responsive hydrogels. The boronic acid moiety enables dynamic covalent bonding with diols, allowing for the creation of self-healing materials with potential uses in drug delivery systems and biosensors. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for biomedical applications.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 5-Chloro-2-ethoxyphenylboronic acid. A 2023 publication in Organic Process Research & Development described a scalable, high-yield synthesis route using palladium-catalyzed borylation of 5-chloro-2-ethoxyphenyl halides. This approach not only improved the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. Such innovations are critical for meeting the growing demand for this compound in both academic and industrial settings.

Despite its promising applications, challenges remain in the widespread adoption of 5-Chloro-2-ethoxyphenylboronic acid. Issues such as solubility in aqueous media and potential toxicity profiles of its derivatives require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a 2024 study in Chemical Communications proposed the use of nanoparticle-based delivery systems to enhance the bioavailability and reduce the off-target effects of boronic acid-based therapeutics.

In conclusion, 5-Chloro-2-ethoxyphenylboronic acid (CAS: 352534-86-2) continues to be a compound of significant interest in multiple scientific disciplines. Its versatility in synthesis, coupled with its potential therapeutic and material applications, underscores its importance in contemporary research. Future studies are expected to further explore its mechanistic insights and expand its utility in innovative technologies. Researchers and industry professionals are encouraged to monitor developments in this area, as they may hold the key to breakthroughs in drug discovery and advanced materials.